Quinoxaline

• CAS No.: 91-19-0
• Product Name: Quinoxaline
• Molecular Formula: C8H6N2
• Molecular Weight: 130.15 g/mol
• IUPAC Name: quinoxaline
• Standard InChI: InChI=1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
• Standard InChIKey: XSCHRSMBECNVNS-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=CC=N2
• Canonical SMILES: C1=CC=C2C(=C1)N=CC=N2
• Appearance: Solid powder
• Boiling Point: 229.5 °C
• Melting Point: 28.0 °C
• Description: Quinoxaline, also called a benzopyrazine, in organic chemistry, is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is a colorless oil that melts just above room temperature. Although quinoxaline itself is mainly of academic interest, quinoxaline derivatives are used as dyes, pharmaceuticals, and antibiotics such as olaquindox, carbadox, echinomycin, levomycin and actinoleutin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Quinoxaline
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